Cas no 102305-07-7 (1,2,3-Benzenetriol,1-methanesulfonate)

1,2,3-Benzenetriol,1-methanesulfonate structure
102305-07-7 structure
Product Name:1,2,3-Benzenetriol,1-methanesulfonate
CAS No:102305-07-7
MF:C7H8O5S
MW:204.200421333313
CID:125016
PubChem ID:21930727
Update Time:2025-04-18

1,2,3-Benzenetriol,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriol,1-methanesulfonate
    • 1,2,3-Benzenetriol, 1-methanesulfonate (9CI)
    • hydroxy(2-hydroxyphenyl) methane sulfonate
    • SCHEMBL3480009
    • 102305-07-7
    • (2,3-dihydroxyphenyl) methanesulfonate
    • Inchi: 1S/C7H8O5S/c1-13(10,11)12-6-4-2-3-5(8)7(6)9/h2-4,8-9H,1H3
    • InChI Key: JPLDAPGYWPDJJN-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OC1C=CC=C(C=1O)O

Computed Properties

  • Exact Mass: 204.00924
  • Monoisotopic Mass: 204.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 83.83
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